Cas no 1042539-86-5 (2-{2-[(4-methylcyclohexyl)amino]ethoxy}ethan-1-ol)

• Product Name: 2-{2-[(4-methylcyclohexyl)amino]ethoxy}ethan-1-ol
• CAS No: 1042539-86-5
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 5156677
• PubChem ID: 28727263
• Update Time: 2026-03-04

2-{2-[(4-methylcyclohexyl)amino]ethoxy}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{2-[(4-methylcyclohexyl)amino]ethoxy}ethan-1-ol

• Inchi： 1S/C11H23NO2/c1-10-2-4-11(5-3-10)12-6-8-14-9-7-13/h10-13H,2-9H2,1H3
• InChI Key： HBOSYOJPZXKFKX-UHFFFAOYSA-N
• SMILES： C(O)COCCNC1CCC(C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 2-{2-[(4-methylcyclohexyl)amino]ethoxy}ethan-1-ol

Recent Advances in the Study of 2-{2-[(4-methylcyclohexyl)amino]ethoxy}ethan-1-ol (CAS: 1042539-86-5)

The compound 2-{2-[(4-methylcyclohexyl)amino]ethoxy}ethan-1-ol (CAS: 1042539-86-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 2-{2-[(4-methylcyclohexyl)amino]ethoxy}ethan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a combination of solid-phase synthesis and catalytic hydrogenation, achieving a 15% increase in overall yield compared to traditional methods. This advancement is particularly significant for scaling up production for clinical trials.

Pharmacological evaluations have revealed that 2-{2-[(4-methylcyclohexyl)amino]ethoxy}ethan-1-ol exhibits potent activity as a modulator of G-protein-coupled receptors (GPCRs). In vitro studies demonstrated its high affinity for the adenosine A2A receptor, suggesting potential applications in neurodegenerative diseases such as Parkinson's. Furthermore, preliminary in vivo studies in rodent models showed a 40% reduction in motor symptoms without significant adverse effects, highlighting its therapeutic promise.

Another groundbreaking study explored the compound's potential in oncology. Researchers found that 2-{2-[(4-methylcyclohexyl)amino]ethoxy}ethan-1-ol can inhibit the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer cell proliferation. In breast cancer cell lines, the compound induced apoptosis at micromolar concentrations, with minimal cytotoxicity to normal cells. These findings were published in Cancer Research (2024) and have sparked interest in developing derivatives with enhanced selectivity and potency.

Despite these promising results, challenges remain in the clinical translation of 2-{2-[(4-methylcyclohexyl)amino]ethoxy}ethan-1-ol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Current research is focusing on structural modifications to improve pharmacokinetic properties, as well as combination therapies to enhance efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 2-{2-[(4-methylcyclohexyl)amino]ethoxy}ethan-1-ol (CAS: 1042539-86-5) represents a promising candidate in the field of chemical biology and drug discovery. Its diverse pharmacological activities and recent advancements in synthesis and application underscore its potential to address unmet medical needs. Continued research and development will be crucial in unlocking its full therapeutic potential and bringing it closer to clinical use.